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IR-775 CHLORIDE IR-775 CHLORIDE
Brand Name: Vulcanchem
CAS No.: 199444-11-6
VCID: VC0170920
InChI: InChI=1S/C32H36ClN2.ClH/c1-31(2)24-14-7-9-16-26(24)34(5)28(31)20-18-22-12-11-13-23(30(22)33)19-21-29-32(3,4)25-15-8-10-17-27(25)35(29)6;/h7-10,14-21H,11-13H2,1-6H3;1H/q+1;/p-1
SMILES: CC1(C2=CC=CC=C2[N+](=C1C=CC3=C(C(=CC=C4C(C5=CC=CC=C5N4C)(C)C)CCC3)Cl)C)C.[Cl-]
Molecular Formula: C32H36Cl2N2
Molecular Weight: 519.55

IR-775 CHLORIDE

CAS No.: 199444-11-6

Main Products

VCID: VC0170920

Molecular Formula: C32H36Cl2N2

Molecular Weight: 519.55

IR-775 CHLORIDE - 199444-11-6

CAS No. 199444-11-6
Product Name IR-775 CHLORIDE
Molecular Formula C32H36Cl2N2
Molecular Weight 519.55
IUPAC Name (2E)-2-[(2E)-2-[2-chloro-3-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-1,3,3-trimethylindole;chloride
Standard InChI InChI=1S/C32H36ClN2.ClH/c1-31(2)24-14-7-9-16-26(24)34(5)28(31)20-18-22-12-11-13-23(30(22)33)19-21-29-32(3,4)25-15-8-10-17-27(25)35(29)6;/h7-10,14-21H,11-13H2,1-6H3;1H/q+1;/p-1
SMILES CC1(C2=CC=CC=C2[N+](=C1C=CC3=C(C(=CC=C4C(C5=CC=CC=C5N4C)(C)C)CCC3)Cl)C)C.[Cl-]
PubChem Compound 44465046
Last Modified Nov 11 2021
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